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Compound of Interest

4-Tert-butyl-4'-
Compound Name:
fluorobenzophenone

Cat. No.: B092482

An In-depth Technical Guide on 4-Tert-butyl-4'-fluorobenzophenone

This guide provides detailed information on the molecular weight and related properties of 4-
tert-butyl-4'-fluorobenzophenone, a compound of interest to researchers, scientists, and
professionals in the field of drug development.

Core Molecular Data

4-tert-butyl-4'-fluorobenzophenone is a substituted aromatic ketone. Its chemical structure
consists of a benzophenone core with a tert-butyl group and a fluorine atom at the 4 and 4'
positions of the phenyl rings, respectively.

Quantitative Molecular Information

A summary of the key quantitative data for 4-tert-butyl-4'-fluorobenzophenone is presented
in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula C17H17FO [11[2]
Molecular Weight 256.31 g/mol [1][2]
CAS Number 16574-58-6 [1][2]
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Logical Relationship of Molecular Components

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The following diagram illustrates the logical relationship between the
elemental components of 4-tert-butyl-4'-fluorobenzophenone and its final molecular weight.
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Caption: Relationship of atomic components to the final molecular weight.

Experimental Protocols

While specific experimental protocols for the synthesis or analysis of 4-tert-butyl-4'-
fluorobenzophenone are not detailed in the provided search results, standard analytical

techniques would be employed to verify its molecular weight.
Typical Experimental Workflow for Molecular Weight Verification:

o Sample Preparation: A pure sample of 4-tert-butyl-4'-fluorobenzophenone is dissolved in a

suitable solvent.

e Mass Spectrometry Analysis: The prepared sample is introduced into a mass spectrometer.
Electron ionization (EI) or electrospray ionization (ESI) are common techniques used to
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generate charged molecular ions.

o Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured by the detector.

o Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to
the molecular ion [M]+ or a protonated adduct [M+H]+, which confirms the molecular weight
of the compound.

The following diagram illustrates a generalized workflow for this process.

Generalized Workflow for Molecular Weight Verification
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Caption: A typical workflow for verifying molecular weight via mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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